Cas no 1690996-79-2 (2,2-dimethyl-3-(2-nitrophenyl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(2-nitrophenyl)cyclopropylmethanamine
• CAS No: 1690996-79-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6605376
• PubChem ID: 165666973
• Update Time: 2025-06-08

2,2-dimethyl-3-(2-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-nitrophenyl)cyclopropylmethanamine
• EN300-1839161
• 1690996-79-2
• [2,2-dimethyl-3-(2-nitrophenyl)cyclopropyl]methanamine

• Inchi： 1S/C12H16N2O2/c1-12(2)9(7-13)11(12)8-5-3-4-6-10(8)14(15)16/h3-6,9,11H,7,13H2,1-2H3
• InChI Key： AWAWVACGOLKYAE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1C(CN)C1(C)C)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-dimethyl-3-(2-nitrophenyl)cyclopropylmethanamine

Recent Advances in the Study of 2,2-dimethyl-3-(2-nitrophenyl)cyclopropylmethanamine (CAS: 1690996-79-2)

The compound 2,2-dimethyl-3-(2-nitrophenyl)cyclopropylmethanamine (CAS: 1690996-79-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacologically active molecules. Its cyclopropylmethanamine core, coupled with the 2-nitrophenyl moiety, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of central nervous system (CNS) targeting agents, leveraging its ability to cross the blood-brain barrier (BBB).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of potent serotonin receptor modulators. The study utilized a multi-step synthetic route, starting from commercially available 2-nitrophenylacetic acid, to achieve high yields of the target compound. Structural characterization was performed using NMR spectroscopy and mass spectrometry, confirming the compound's purity and identity.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was employed as a building block for the development of novel antimicrobial agents. The study revealed that derivatives of 2,2-dimethyl-3-(2-nitrophenyl)cyclopropylmethanamine exhibited promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

Ongoing research is also exploring the compound's potential in oncology. Preliminary in vitro studies have shown that certain derivatives can induce apoptosis in cancer cell lines, particularly those associated with breast and lung cancers. These findings suggest that 2,2-dimethyl-3-(2-nitrophenyl)cyclopropylmethanamine could serve as a valuable scaffold for the development of next-generation anticancer agents.

In conclusion, the compound 2,2-dimethyl-3-(2-nitrophenyl)cyclopropylmethanamine (CAS: 1690996-79-2) represents a promising candidate for further investigation in medicinal chemistry. Its versatility as a synthetic intermediate and its demonstrated biological activities across multiple therapeutic areas underscore its potential value in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its mechanism of action in greater detail.